Cas no 98589-70-9 (4-Amino-5-methylisophthalonitrile)

4-Amino-5-methylisophthalonitrile is a high-purity organic compound primarily used as an intermediate in the synthesis of advanced materials, pharmaceuticals, and agrochemicals. Its unique structure, featuring both amino and nitrile functional groups, enables versatile reactivity, making it valuable for constructing heterocyclic frameworks and functionalized aromatic systems. The methyl substituent enhances steric and electronic properties, facilitating selective modifications. This compound is characterized by its stability under standard conditions and compatibility with a range of reaction conditions, including catalytic processes. Its consistent quality and well-defined properties ensure reliable performance in research and industrial applications, particularly in the development of specialized dyes, ligands, and polymer precursors.
4-Amino-5-methylisophthalonitrile structure
98589-70-9 structure
Product Name:4-Amino-5-methylisophthalonitrile
CAS No:98589-70-9
MF:C9H7N3
MW:157.171981096268
CID:1079294
PubChem ID:21404346
Update Time:2025-10-30

4-Amino-5-methylisophthalonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-5-methylisophthalonitrile
    • CS1866
    • 4-amino-5-methylbenzene-1,3-dicarbonitrile
    • AKOS024438898
    • SCHEMBL11685893
    • A858527
    • 98589-70-9
    • SB76747
    • AMY5585
    • 4-amino-5-methyl-benzene-1,3-dicarbonitrile
    • MDL: MFCD18072903
    • Inchi: 1S/C9H7N3/c1-6-2-7(4-10)3-8(5-11)9(6)12/h2-3H,12H2,1H3
    • InChI Key: CKIAUXOUQCHCEL-UHFFFAOYSA-N
    • SMILES: NC1C(C#N)=CC(C#N)=CC=1C

Computed Properties

  • Exact Mass: 157.063997236g/mol
  • Monoisotopic Mass: 157.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 73.6Ų

4-Amino-5-methylisophthalonitrile Pricemore >>

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Additional information on 4-Amino-5-methylisophthalonitrile

Research Brief on 4-Amino-5-methylisophthalonitrile (CAS: 98589-70-9): Recent Advances and Applications in Chemical Biology and Medicine

4-Amino-5-methylisophthalonitrile (CAS: 98589-70-9) is a specialized organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique isophthalonitrile core and amino-methyl substitution, has been explored for its potential applications in drug discovery, materials science, and as a building block for more complex molecular architectures. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a compound of interest for researchers aiming to develop novel therapeutic agents and functional materials.

One of the key areas of research involving 4-Amino-5-methylisophthalonitrile is its role as a precursor or intermediate in the synthesis of bioactive molecules. Recent publications have highlighted its utility in the construction of heterocyclic compounds, which are often pivotal in medicinal chemistry. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in forming quinazoline derivatives, a class of molecules known for their antitumor and antimicrobial properties. The study reported that modifications at the amino and nitrile groups of 4-Amino-5-methylisophthalonitrile could significantly enhance the bioactivity of the resulting derivatives.

In addition to its synthetic applications, 4-Amino-5-methylisophthalonitrile has been investigated for its direct biological effects. A recent preclinical study (2024) explored its potential as an inhibitor of specific enzymatic pathways involved in inflammatory responses. The results indicated that the compound could modulate key signaling molecules, suggesting its promise as a lead compound for developing anti-inflammatory drugs. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.

Another emerging area of interest is the use of 4-Amino-5-methylisophthalonitrile in materials science, particularly in the development of organic semiconductors and luminescent materials. Researchers have leveraged its electron-withdrawing nitrile groups and planar structure to design molecules with enhanced optoelectronic properties. A 2023 study in Advanced Materials reported the incorporation of this compound into polymeric frameworks, resulting in materials with improved charge transport capabilities and stability under ambient conditions.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 4-Amino-5-methylisophthalonitrile, as well as in optimizing its biological and material properties. Future research directions may include the development of more efficient synthetic routes, exploration of its interactions with biological targets, and the design of derivatives with tailored functionalities. Collaborative efforts between chemists, biologists, and material scientists will be crucial to unlocking the full potential of this versatile compound.

In conclusion, 4-Amino-5-methylisophthalonitrile (CAS: 98589-70-9) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to materials science, underscore its importance as a subject of ongoing investigation. As research progresses, this compound is likely to play an increasingly significant role in the development of next-generation therapeutics and functional materials.

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